Cas no 450340-53-1 (N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-cyclohexylpropanamide)

• Product Name: N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-cyclohexylpropanamide
• CAS No: 450340-53-1
• MF: C₂₀H₂₄ClN₃OS
• MW: 389.94206237793
• CID: 5823530
• PubChem ID: 3286689
• Update Time: 2025-07-14

N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-cyclohexylpropanamide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanamide, N-[2-(3-chlorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-
• N-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-cyclohexylpropanamide
• N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-cyclohexylpropanamide
• SR-01000569585-1
• 450340-53-1
• SR-01000569585
• N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-cyclohexylpropanamide
• F0541-1250
• Oprea1_241559
• AKOS024582056

• Inchi： 1S/C20H24ClN3OS/c21-15-7-4-8-16(11-15)24-20(17-12-26-13-18(17)23-24)22-19(25)10-9-14-5-2-1-3-6-14/h4,7-8,11,14H,1-3,5-6,9-10,12-13H2,(H,22,25)
• InChI Key： QPNCMTSWGLAOSI-UHFFFAOYSA-N
• SMILES： C1(CCC(NC2N(C3=CC=CC(Cl)=C3)N=C3CSCC3=2)=O)CCCCC1

Computed Properties

• Exact Mass: 389.1328613g/mol
• Monoisotopic Mass: 389.1328613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 611.3±55.0 °C(Predicted)
• pka: 13.89±0.20(Predicted)

Additional information on N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-cyclohexylpropanamide

Professional Introduction to N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-cyclohexylpropanamide (CAS No. 450340-53-1)

N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-cyclohexylpropanamide, identified by its CAS number 450340-53-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic structures that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of fused rings, including a thienopyrazole core and a chlorophenyl substituent, contributes to its unique chemical properties and makes it a promising candidate for further investigation in drug discovery and development.

The structural framework of N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-cyclohexylpropanamide incorporates several key pharmacophoric elements. The thienopyrazole scaffold is known for its ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. Specifically, the pyrazole ring can engage with hydrogen bond donors and acceptors, while the thiophene moiety introduces additional conformational flexibility. The chlorophenyl group at the 3-position of the thienopyrazole ring further enhances the molecule's potential for binding interactions by providing a hydrophobic surface and electronic effects that can modulate reactivity.

In recent years, there has been growing interest in exploring the therapeutic potential of thienopyrazole derivatives. These compounds have been investigated for their activities against a range of diseases, including cancer, inflammation, and infectious disorders. The cyclohexylamide moiety in the name N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-cyclohexylpropanamide adds an additional layer of complexity to the molecule, potentially influencing its solubility and metabolic stability. This feature is particularly important in drug design, as it can affect how the compound is absorbed, distributed, metabolized, and excreted (ADME) within the body.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities and synthetic accessibility. Thienopyrazole derivatives have shown promise as kinase inhibitors, particularly in targeting pathways involved in cancer progression. For instance, modifications at the 3-position of the thienopyrazole ring have been shown to enhance binding affinity to specific kinases. The chlorophenyl substituent may also play a role in modulating enzyme activity by influencing electronic distributions around the active site.

The synthesis of N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-cyclohexylpropanamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the thienopyrazole core followed by functional group interconversions to introduce the chlorophenyl and cyclohexylamide groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective substitutions on the aromatic rings.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro assays have demonstrated that N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-cyclohexylpropanamide exhibits inhibitory activity against certain enzymes associated with inflammatory responses. This suggests potential therapeutic applications in conditions where inflammation plays a significant role. Additionally, preliminary studies indicate that the compound may interact with other biological targets relevant to neurological disorders.

The molecular modeling studies of N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-cyclohexylpropanamide have provided valuable insights into its binding mode with potential target proteins. Computational simulations have helped identify key interactions between the molecule and its intended biological receptors or enzymes. These insights are crucial for designing next-generation analogs with improved potency and selectivity. The cyclohexylamide group appears to be critical for stabilizing interactions through hydrogen bonding or hydrophobic effects.

The development of novel pharmaceutical agents relies heavily on understanding structure-activity relationships (SAR). By systematically modifying different parts of the molecule while keeping key structural elements intact, researchers can optimize biological activity. The thienopyrazole core remains a constant feature in our investigations due to its proven utility as a pharmacophore. Variations around this core are explored to fine-tune properties such as affinity for specific targets or metabolic stability.

In conclusion，N-[2-(3-chlorophenyl)-2H、4H、6H-thieno[3、4-c]pyrazol-5-yle]-